2-Amino-3-fluorobenzonitrile

• IUPAC Name: 2-amino-3-fluorobenzonitrile
• InChI: InChI=1S/C7H5FN2/c8-6-3-1-2-5(4-9)7(6)10/h1-3H,10H2
• InChI Key: UNISSOLHERSZOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)N)C#N
• Molecular Formula: C7H5FN2
• DSSTOX Substance ID: DTXSID00382631
• Molecular Weight: 136.13 g/mol
• CAS RN: 115661-37-5

Description

2-Amino-3-fluorobenzonitrile (2A3FBN) is an important organic compound with a wide range of applications in the scientific and research fields. It is a colorless, crystalline solid with a molecular weight of 147.09 g/mol and a melting point of 55 °C. 2A3FBN is a highly reactive compound and is used as a reagent in many synthetic reactions. It is also used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a building block in the synthesis of other compounds.

Scientific Research Applications

• Synthesis of Other Chemical Compounds : It's used as a starting material for synthesizing various chemicals, such as 3-Bromo-2-fluorobenzoic acid, which has applications in industrial-scale production due to its low cost and mild reaction conditions (Zhou Peng-peng, 2013).

• Synthesis of Bioactive Compounds : It serves as a precursor in the synthesis of biologically active compounds, including a binuclear bridged Cr(III) complex with potential antimicrobial and antioxidant activities (Govindharaju et al., 2019).

• Environmental Applications : Used in the efficient chemical fixation of carbon dioxide into quinazoline-2,4(1H,3H)-diones, demonstrating its potential in carbon capture and utilization technologies (Kimura et al., 2012).

• Pharmaceutical Research : In pharmaceutical research, it's utilized in the synthesis of various heterocyclic compounds, which are critical in drug development and discovery (Feng & Wu, 2015).

• Materials Science : In materials science, it contributes to the study of the structural and electronic properties of monofluorobenzonitriles, important for understanding and designing new materials (Silva et al., 2012).

• Corrosion Inhibition : It's investigated for its role in the inhibition of steel corrosion, demonstrating its potential use in industrial applications (Saha & Banerjee, 2015).

Safety and Hazards

2-Amino-3-fluorobenzonitrile is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and keeping away from heat/sparks/open flames/hot surfaces.

Mechanism of Action

Target of Action

It is known that the compound is used as an intermediate in organic synthesis and pharmaceutical chemistry . The specific targets would depend on the final product that is synthesized using 2-Amino-3-fluorobenzonitrile.

Mode of Action

The mode of action of this compound is primarily through its reactivity as a chemical intermediate. The compound contains both an amino group and a nitrile group, which are functional groups that can undergo a variety of chemical reactions . These groups can be transformed into other functional groups such as azides, amides, carboxylic acids, and more under simple reaction conditions . This allows for the synthesis of a wide range of fluorinated 1,2,3-trisubstituted benzene derivatives .

Biochemical Pathways

The specific biochemical pathways affected by this compound would depend on the final product that is synthesized using this compound. As a chemical intermediate, it is used to synthesize a variety of compounds, each of which could potentially interact with different biochemical pathways .

Pharmacokinetics

It is known that the compound is a solid at room temperature and is insoluble in water , which could affect its bioavailability.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored under inert gas (nitrogen or argon) at 2–8 °C . Additionally, the compound’s reactivity can be influenced by the reaction conditions, such as temperature and the presence of other reagents .

Synthesis routes and methods

Procedure details

A mixture of 2,3-difluorobenzonitrile (19.0 g, 137 mmol) and ethanol (200 ml) pre-saturated with ammonia gas was heated at 140° C. in an autoclave for 8 h (terminal pressure 200 psi). The mixture was allowed to cool to ambient temperature and evaporated to dryness. The residue was dissolved in water (400 ml) and extracted with diethyl ether (2×300 ml). The combined organics were washed with water (300 ml) and brine (250 ml), dried over anhydrous magnesium sulfate, filtered and evaporated. Trituration with isohexane (150 ml) afforded 2-amino-3-fluorobenzonitrile (9.8 g, 50%) as an off-white solid: 1H NMR (360 MHz, CDCl3) δ 4.47 (2H, s), 6.65-6.71 (1H, m), 7.14-7.20 (2H, m).